1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-2-20-11-4-3-5-12-13(11)17-15(21-12)18-8-6-10(7-9-18)14(16)19/h3-5,10H,2,6-9H2,1H3,(H2,16,19)
• InChI Key: YKDSFCFVDUAZQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N3CCC(CC3)C(=O)N
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide, also known as EBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBPC belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide is not fully understood. However, it is believed that this compound exerts its biological effects by binding to specific targets in the cells. In the case of amyloid fibrils, this compound binds to the beta-sheet structure of the fibrils, leading to their disaggregation. In the case of cancer cells, this compound induces apoptosis by activating the caspase cascade, which is a series of proteolytic enzymes that play a key role in programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to selectively bind to amyloid fibrils and induce apoptosis in cancer cells, this compound has also been shown to have antioxidant and anti-inflammatory properties. These properties of this compound make it a promising candidate for the treatment of a wide range of diseases, including neurodegenerative diseases, cancer, and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide in lab experiments is its high selectivity and sensitivity for specific targets. This property of this compound makes it a valuable tool for the detection and monitoring of various diseases. However, one of the limitations of using this compound is its relatively high cost and limited availability, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide. One of the major areas of research is the development of new imaging probes for the early diagnosis and monitoring of neurodegenerative diseases. Another area of research is the development of new anticancer therapies based on the mechanism of action of this compound. Additionally, there is a need for further studies to elucidate the biochemical and physiological effects of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide can be synthesized by the reaction of 4-amino-1,2,5-thiadiazole-3-carboxamide with 4-bromo-2-ethoxybenzoic acid, followed by the reaction with piperidine-4-carboxylic acid. The final product is obtained by purification through column chromatography.

Scientific Research Applications

1-(4-Ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide has been extensively studied for its potential applications in various fields of science. One of the major areas of research is its use as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to amyloid fibrils, which are associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This property of this compound makes it a promising tool for the early diagnosis and monitoring of these diseases.
Another area of research is the use of this compound as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. This property of this compound makes it a promising candidate for the development of new cancer therapies.